Cas no 14842-41-2 (L-Pyroglutamic Anhydride)
L-Pyroglutamic Anhydride (CAS 14987-43-6) is a cyclic anhydride derived from L-pyroglutamic acid, commonly used as a versatile intermediate in organic synthesis and peptide chemistry. Its rigid five-membered ring structure enhances reactivity, making it valuable for the preparation of heterocyclic compounds and modified amino acids. The compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules due to its ability to introduce conformational constraints. It exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating straightforward handling in laboratory settings. Its chiral nature also allows for stereoselective applications in asymmetric synthesis.
L-Pyroglutamic Anhydride structure
Product Name:L-Pyroglutamic Anhydride
CAS No:14842-41-2
MF:C10H10N2O4
MW:222.197402477264
CID:1025362
Update Time:2025-05-28
L-Pyroglutamic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- (5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
- (5AS,10AS)-TETRAHYDRODIPYRROLO(1,2-A:1',2'-D)PYRAZINE-3,5,8,10(2H,5AH)-TETRAONE
- (S,S)-1,7-diazatricyclo[7.3.0.07,11]dodecane-2,6,8,12-tetrone
- L-Pyroglutamic Anhydride
- (5aS,10aS)-1,2,5a,6,7,10a-hexahydrodipyrrolo[1,3-c:1',3'-f]pyrazine-3,5,8,10-tetrone
- (5aS,10aS)
- PidotimodImpurity S
- Pidotimod Impurity 6
- 3-L-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- -Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)
-
- Inchi: 1S/C10H10N2O4/c13-7-3-1-5-9(15)12-6(2-4-8(12)14)10(16)11(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
- InChI Key: TXFYQWADOFKHHB-WDSKDSINSA-N
- SMILES: O=C1[C@@H]2CCC(N2C([C@@H]2CCC(N21)=O)=O)=O
Computed Properties
- Exact Mass: 222.06400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.58
- Melting Point: 305 ºC
- PSA: 74.76000
- LogP: -1.08900
L-Pyroglutamic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168774-5g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 5g |
$417 | 2021-08-05 | |
| Chemenu | CM168774-10g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 10g |
$660 | 2021-08-05 | |
| TRC | P997485-100mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 100mg |
$ 142.00 | 2023-09-06 | ||
| TRC | P997485-250mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 250mg |
$ 312.00 | 2023-09-06 | ||
| TRC | P997485-500mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 500mg |
$ 572.00 | 2023-09-06 | ||
| TRC | P997485-1g |
L-Pyroglutamic Anhydride |
14842-41-2 | 1g |
$ 1092.00 | 2023-04-15 | ||
| Chemenu | CM168774-1g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 1g |
$1335 | 2023-03-07 | |
| Alichem | A099002242-10g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 10g |
556.64 USD | 2021-06-01 | |
| Biosynth | IT145577-5 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 5mg |
$55.00 | 2023-01-04 | ||
| Biosynth | IT145577-10 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 10mg |
$88.00 | 2023-01-04 |
L-Pyroglutamic Anhydride Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
14842-41-2 (L-Pyroglutamic Anhydride) Related Products
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